Cas no 366462-61-5 (R-(-)-Deprenyl N-Oxide)

• Product Name: R-(-)-Deprenyl N-Oxide
• CAS No: 366462-61-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 921511
• PubChem ID: 71315563
• Update Time: 2025-06-25

R-(-)-Deprenyl N-Oxide Chemical and Physical Properties

Names and Identifiers

• selegiline-n-oxide
• R-(-)-Deprenyl N-Oxide
• (-)-DEPRENYL N-OXIDE
• (2R)-N-methyl-1-phenyl-N-prop-2-ynylpropan-2-amine oxide
• DTXSID70747511
• 1346616-99-6
• 366462-61-5
• N-Methyl-N-[(2R)-1-phenylpropan-2-yl]prop-2-yn-1-amine N-oxide

• Inchi： 1S/C13H17NO/c1-4-10-14(3,15)12(2)11-13-8-6-5-7-9-13/h1,5-9,12H,10-11H2,2-3H3/t12-,14?/m1/s1
• InChI Key： IVFPCTFUZXEDKP-PUODRLBUSA-N
• SMILES： [O-][N+](C)(CC#C)[C@H](C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 29.43000
• LogP: 2.21610

Additional information on R-(-)-Deprenyl N-Oxide

R-(-)-Deprenyl N-Oxide (CAS No. 366462-61-5): A Comprehensive Overview

R-(-)-Deprenyl N-Oxide (CAS No. 366462-61-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and neuropharmacology. This compound is a derivative of deprenyl, a well-known monoamine oxidase B (MAO-B) inhibitor used in the treatment of Parkinson's disease. The introduction of the N-oxide functionality to the deprenyl molecule results in unique pharmacological properties, making it a valuable subject of ongoing research.

The chemical structure of R-(-)-Deprenyl N-Oxide is characterized by a benzene ring with an amino group and a propargyl side chain, with the addition of an N-oxide group. This structural modification alters the electronic and steric properties of the molecule, potentially influencing its biological activity and pharmacokinetics. The chiral nature of the compound, specifically the R-enantiomer, is crucial for its therapeutic efficacy and safety profile.

Recent studies have highlighted the potential applications of R-(-)-Deprenyl N-Oxide in various neurological disorders. One notable area of research is its role in neuroprotection. In vitro and in vivo experiments have demonstrated that R-(-)-Deprenyl N-Oxide can effectively protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

A study published in the Journal of Neurochemistry (2022) investigated the neuroprotective effects of R-(-)-Deprenyl N-Oxide in a mouse model of Parkinson's disease. The results showed that treatment with R-(-)-Deprenyl N-Oxide significantly reduced dopaminergic neuron loss and improved motor function. These findings suggest that R-(-)-Deprenyl N-Oxide may have therapeutic potential as an adjunct treatment for Parkinson's disease.

In addition to its neuroprotective properties, R-(-)-Deprenyl N-Oxide has been studied for its anti-inflammatory effects. Chronic inflammation is a common feature in many neurological disorders, and compounds that can modulate inflammatory responses are of great interest. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that R-(-)-Deprenyl N-Oxide can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in neuronal cells.

The pharmacokinetic profile of R-(-)-Deprenyl N-Oxide has also been extensively studied. A study published in the Biochemical Pharmacology (2020) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of R-(-)-Deprenyl N-Oxide. The results indicated that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, the study found that R-(-)-Deprenyl N-Oxide does not exhibit significant toxicity at therapeutic doses, enhancing its safety profile.

Clinical trials are currently underway to further evaluate the safety and efficacy of R-(-)-Deprenyl N-Oxide. Early-phase clinical trials have shown promising results, with patients experiencing improved cognitive function and reduced symptoms of neurodegeneration. These preliminary findings have generated significant interest among researchers and clinicians alike.

In conclusion, R-(-)-Deprenyl N-Oxide (CAS No. 366462-61-5) is a promising compound with a wide range of potential applications in neuropharmacology. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.